Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate

• IUPAC Name: methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
• InChI: InChI=1S/C11H10N2O3/c1-7-12-10(16-13-7)8-3-5-9(6-4-8)11(14)15-2/h3-6H,1-2H3
• InChI Key: PJYMNVKGDLTDJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C11H10N2O3
• DSSTOX Substance ID: DTXSID00455071
• Molecular Weight: 218.21 g/mol
• CAS No.: 209912-44-7

Description

“Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate” is a chemical compound with the molecular formula C11H10N2O3. It has a molecular weight of 218.21 g/mol. The IUPAC name for this compound is "this compound".

Molecular Structure Analysis

The InChI code for this compound is “InChI=1S/C11H10N2O3/c1-7-12-10(16-13-7)8-3-5-9(6-4-8)11(14)15-2/h3-6H,1-2H3” and the InChIKey is "PJYMNVKGDLTDJE-UHFFFAOYSA-N". The Canonical SMILES structure is "CC1=NOC(=N1)C2=CC=C(C=C2)C(=O)OC".

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 218.21 g/mol. It has a XLogP3-AA value of 2.1, indicating its lipophilicity. It has 0 hydrogen bond donors and 5 hydrogen bond acceptors. The compound has 3 rotatable bonds. Its exact mass and monoisotopic mass are 218.06914219 g/mol. The topological polar surface area is 65.2 Ų. It has 16 heavy atoms. The complexity of the molecule is 252.

Scientific Research Applications

Synthesis and Characterization

Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate and related compounds have been synthesized and characterized, showing a variety of applications in scientific research due to their unique chemical properties. For instance, a series of 1,3,4-oxadiazole derivatives including methyl 4-(4-(5-(4-(alkoxy)phenyl)-1,3,4-oxadiazol-2-yl)phenylethynyl)benzoate (Me-OXD-n) were synthesized and investigated for their mesomorphic behavior and photoluminescent properties, displaying nematic and/or smectic A mesophases with relatively narrow temperature ranges and strong blue fluorescence emission (Han et al., 2010).

Chemosensor Applications

Another application involves the development of novel anion sensors, where compounds like methyl 4-(5-(5-chloro-2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl) benzoate have been reported for their spectroscopic and colorimetric properties in solution for fluoride sensing, showing color changes from colorless to yellow upon addition of fluoride ions, indicating their potential as selective chemosensors (Ma et al., 2013).

Corrosion Inhibition

Moreover, oxadiazole derivatives are explored for their corrosion inhibition capabilities. Specifically, synthesized oxadiazole derivatives were tested on mild steel in hydrochloric acid solution, showing significant inhibition efficiency, which could be advantageous for industrial applications to protect metals against corrosion (Kalia et al., 2020).

Biological Activities

Furthermore, research on hybrid polymers grafted with 1,3,4-oxadiazole moieties onto polyvinyl chloride showed significant biological activity, suggesting their potential in medical and pharmaceutical applications due to their effective inhibitory properties against certain cells (Kareem et al., 2021).